Cas no 35213-00-4 (2,6-Dinitrobenzonitrile)

2,6-Dinitrobenzonitrile Properties

Names and Identifiers

• 2,6-Dinitrobenzonitrile
• 1-cyano-2,6-dinitrobenzene
• 2,6-dinitrobenzene-carbonitrile
• 2,6-Dinitro-benzonitril
• 2,6-dinitro-benzonitrile
• Benzonitrile,2,6-dinitro
• Dinitrobenzonitrile
• 2,6-Dinitrobenzenecarbonitrile
• Benzonitrile, 2,6-dinitro-
• ZYDGHQSJZAFMLU-UHFFFAOYSA-N
• 2,6-dinitrobenznitrile
• PubChem21108
• 2.6-Dinitrobenzonitril
• 2,6 dinitrobenzonitrile
• 2,6-dini trobenzonitrile
• TRA0036236
• SY002486
• AB0061009
• V5421
• ST50827635
• AM20040261
• K-7
• DTXSID80188714
• EN300-94974
• CS-0132605
• 2 pound not6-Dinitrobenzonitrile
• AKOS015891534
• SCHEMBL618153
• FT-0610714
• 35213-00-4
• AS-31213
• A919038
• MFCD00041246
• CHOLESTERYLIODIDE
• DB-024407
• +Expand

• MDL： MFCD00041246
• InChIKey： ZYDGHQSJZAFMLU-UHFFFAOYSA-N
• Inchi： 1S/C7H3N3O4/c8-4-5-6(9(11)12)2-1-3-7(5)10(13)14/h1-3H
• SMILES： [O-][N+](C1C([H])=C([H])C([H])=C(C=1C#N)[N+](=O)[O-])=O
• BRN： 2215516

Computed Properties

• Exact Mass: 193.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 193.012356
• Heavy Atom Count: 14
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 2.42108
• PSA: 115.43000
• Refractive Index: 1.616
• Boiling Point: 391.4±32.0 °C at 760 mmHg
• Melting Point: 145 ºC
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 190.5℃
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

2,6-Dinitrobenzonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3439
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：warning
• HazardClass：6.1

2,6-Dinitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides